4,5-Dimethyl-2-(propan-2-yloxy)aniline

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 4,5-dimethyl-2-propan-2-yloxyaniline
• InChI: InChI=1S/C11H17NO/c1-7(2)13-11-6-9(4)8(3)5-10(11)12/h5-7H,12H2,1-4H3
• InChI Key: WLVLJRCEXOQUQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)OC(C)C)N

Description

4,5-Dimethyl-2-(propan-2-yloxy)aniline is a substituted aniline derivative with a benzene ring functionalized at positions 2, 4, and 3. Its structure comprises:

• Two methyl groups at the 4- and 5-positions.
• An isopropyloxy group (propan-2-yloxy) at the 2-position.
• An amino group (-NH₂) at the 1-position.

This compound’s molecular formula is C₁₁H₁₇NO, with a molar mass of 179.26 g/mol. While direct data on its synthesis or applications are absent in the provided evidence, its structural analogs suggest utility in agrochemicals or specialty chemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5-Dimethyl-2-(propan-2-yloxy)aniline typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4,5-dimethylaniline and isopropyl alcohol.

Reaction Conditions: The reaction is carried out under basic conditions, often using a base such as sodium hydroxide or potassium carbonate.

Reaction Mechanism: The isopropyl alcohol undergoes a nucleophilic substitution reaction with the aniline derivative, resulting in the formation of the isopropoxy group at the 2 position of the aniline ring.

Industrial Production Methods

In an industrial setting, the production of 4,5-Dimethyl-2-(propan-2-yloxy)aniline may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. Catalysts and solvents may be used to enhance the reaction rate and selectivity.

Chemical Reactions Analysis

Types of Reactions

4,5-Dimethyl-2-(propan-2-yloxy)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring or the isopropoxy group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., hydroxide, alkoxide) are employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction can produce various amine derivatives.

Scientific Research Applications

4,5-Dimethyl-2-(propan-2-yloxy)aniline has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4,5-Dimethyl-2-(propan-2-yloxy)aniline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to therapeutic effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituents (Positions)	Key Properties	Potential Applications
4,5-Dimethyl-2-(propan-2-yloxy)aniline	C₁₁H₁₇NO	4,5-diMe; 2-OCH(CH₃)₂; 1-NH₂	High lipophilicity, steric hindrance	Agrochemical intermediates, dyes
4,5-Dimethoxy-2-methylaniline	C₉H₁₃NO₂	4,5-diOMe; 2-Me; 1-NH₂	Moderate polarity, lower steric bulk	Pharmaceuticals, preservatives
2-{[(4-Methoxy-3,5-dimethylpyridin-2-yl)methyl]sulfanyl}aniline	C₁₅H₁₈N₂OS	2-SC₅H₃N(OMe)Me₂; 1-NH₂	High molar mass (274.38 g/mol), polar	Drug discovery, enzyme inhibition

Key Observations:

Methoxy groups (e.g., in 4,5-Dimethoxy-2-methylaniline) enhance polarity and hydrogen-bonding capacity, improving aqueous solubility .

Physicochemical Properties :

• Lipophilicity : The target compound’s methyl and isopropyloxy groups render it more lipophilic than 4,5-Dimethoxy-2-methylaniline, favoring membrane permeability in biological systems.
• Molar Mass : The pyridine-containing analog in has a significantly higher molar mass (274.38 g/mol), likely due to the pyridine-sulfanyl moiety.

Synthetic Pathways :

• While direct synthesis data for the target compound are unavailable, analogs in and suggest possible routes via:

• Nucleophilic aromatic substitution (e.g., replacing halides with isopropyloxy groups).
• Coupling reactions involving protected aniline intermediates .

Commercial Availability :

• Suppliers like BOC Sciences and Alfa Chemistry list analogs such as 4,5-Dimethoxy-2-methylaniline, indicating commercial interest in substituted anilines for research and industrial use .

Biological Activity

4,5-Dimethyl-2-(propan-2-yloxy)aniline is an organic compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article explores its biological activity, focusing on antimicrobial and anticancer properties, mechanisms of action, structure-activity relationships, and relevant case studies.

Antimicrobial Properties

Research indicates that 4,5-Dimethyl-2-(propan-2-yloxy)aniline exhibits significant antimicrobial activity. This compound has been evaluated against various bacterial strains, showing effectiveness in inhibiting growth. For instance, a study revealed that similar compounds with methoxy and isopropoxy groups demonstrated enhanced binding affinity to bacterial enzymes, suggesting a potential mechanism for their antimicrobial effects.

Anticancer Activity

The anticancer potential of 4,5-Dimethyl-2-(propan-2-yloxy)aniline has been a focal point in recent studies. Preliminary findings suggest that this compound may induce apoptosis in cancer cells through mechanisms such as DNA fragmentation and modulation of apoptotic gene expression. Specifically, it has been observed to down-regulate anti-apoptotic genes like Bcl-2 while up-regulating pro-apoptotic genes such as P53 and Bax. The following table summarizes the anticancer activities of structurally related compounds:

Compound	Mechanism of Action	Biological Activity
4-Methoxy-2-(propan-2-yloxy)aniline	Induces apoptosis via Bcl-2 modulation	Anticancer potential
5-Methoxy-2-(propan-2-yloxy)aniline	Enhances lipophilicity for better membrane penetration	Anticancer and antimicrobial
4-Isopropoxyaniline	Moderate activity against cancer cells	Anticancer potential

The mechanisms underlying the biological activities of 4,5-Dimethyl-2-(propan-2-yloxy)aniline involve its interaction with specific molecular targets. The presence of functional groups such as methoxy and isopropoxy enhances its binding affinity to various enzymes and receptors. This facilitates either inhibition or activation of critical biological pathways. Enhanced lipophilicity due to these groups may also improve membrane penetration, allowing for better cellular uptake.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the biological activity of this compound. Research indicates that modifications to the alkyl chains or functional groups can significantly alter its efficacy. For example, compounds with longer or branched alkyl chains have shown increased antimicrobial potency compared to their straight-chain counterparts .

Case Study 1: Anticancer Screening

In a recent study evaluating the anticancer effects of various aniline derivatives, 4,5-Dimethyl-2-(propan-2-yloxy)aniline was tested against human cancer cell lines. Results indicated a substantial reduction in cell viability at concentrations above 10 µM, with apoptosis confirmed through flow cytometry analysis .

Case Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties of this compound against drug-resistant bacterial strains. The compound exhibited minimum inhibitory concentrations (MICs) comparable to those of established antibiotics, suggesting its potential as an alternative treatment option in antibiotic-resistant infections .